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Compound of Interest

Compound Name: Bidimazii iodidum

Cat. No.: B1623897 Get Quote

Bidimazium Iodide, a synthetic organic compound identified by the CAS number 21817-73-2,

remains a substance of limited scientific documentation despite its recognition as a potential

pharmaceutical agent. While it has been assigned an International Nonproprietary Name (INN),

indicating its consideration for medicinal use, in-depth public information regarding its

discovery, detailed mechanism of action, and clinical evaluation is conspicuously absent. This

technical summary compiles the sparse data available from chemical databases, patents, and

scientific literature.

Chemical and Physical Properties
Bidimazium Iodide is chemically known as 4-(4-biphenylyl)-2-[2-[4-

(dimethylamino)phenyl]ethenyl]-3-methyl-1,3-thiazolium iodide. Its fundamental properties are

summarized below.

Property Value

Chemical Formula C26H25IN2S

CAS Number 21817-73-2

Molecular Weight 524.5 g/mol

General Classification Thiazolium Compound, Synthetic Dye
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Details surrounding the discovery and historical development of Bidimazium Iodide are not

well-documented in publicly accessible records. Its assignment of an INN suggests it

underwent preliminary evaluation as a pharmaceutical substance, but the timeline and

originating researchers remain unknown.

Potential Applications and Mechanism of Action
The available information suggests Bidimazium Iodide has been explored for several

applications, primarily in a research capacity.

Research Applications:

Fluorescent Probe: It has been utilized as a fluorescent dye and indicator for cell imaging.

Electron Acceptor: Chemically, it is described as an electron acceptor.

Enzyme Inhibitor: There are mentions of its potential as an enzyme inhibitor, though the

specific enzymes targeted and the nature of the inhibition are not detailed.

Antiparasitic Potential: A notable mention of Bidimazium Iodide appears in patent literature,

where it is listed among active compounds for potential use as an anthelmintic in veterinary

medicine. The proposed mechanism for its antiparasitic activity involves a "pseudo amidinium

system" within its molecular structure, which may be involved in the formation of charge-

transfer complexes. However, no specific studies or data on its efficacy or mechanism of action

as an anthelmintic are available in the public domain.

Due to the lack of detailed experimental data, a diagram of its signaling pathway or a specific

experimental workflow cannot be generated.

Experimental Data and Protocols
A thorough search of scientific literature and chemical databases did not yield any quantitative

data such as IC50 values, binding affinities, or pharmacokinetic parameters for Bidimazium

Iodide. Similarly, detailed experimental protocols for its synthesis, use as a fluorescent probe,

or evaluation as an enzyme inhibitor or anthelmintic are not publicly available.
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There is no evidence to suggest that Bidimazium Iodide has ever been evaluated in human

clinical trials. The patent mentioning its potential veterinary application does not provide any

data from animal studies.

In conclusion, while Bidimazium Iodide is a recognized chemical entity with a history of

investigation as a potential pharmaceutical and research compound, the lack of detailed,

publicly available scientific literature prevents the creation of an in-depth technical guide as

requested. The information that is accessible is general and lacks the specific experimental

data and protocols necessary for a comprehensive understanding of its properties and potential

applications.
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[https://www.benchchem.com/product/b1623897#bidimazium-iodide-discovery-and-
historical-context]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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